Cas no 1997583-17-1 (1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)-)

• Product Name: 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)-
• CAS No: 1997583-17-1
• MF: C₇H₁₁N₃S₂
• MW: 201.312338113785
• CID: 5254776
• Update Time: 2025-06-12

1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)-

• Inchi： 1S/C7H11N3S2/c8-7-9-6(10-12-7)5-1-3-11-4-2-5/h5H,1-4H2,(H2,8,9,10)
• InChI Key： SJXHPMSMLPRTBL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2CCSCC2)=N1

Additional information on 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)-

Research Briefing on 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)- (CAS: 1997583-17-1): Recent Advances and Applications

The compound 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)- (CAS: 1997583-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The thiadiazole scaffold, known for its versatility in drug design, combined with the tetrahydrothiopyran moiety, offers a promising platform for the development of novel bioactive molecules.

Recent studies have highlighted the synthetic routes to 1,2,4-Thiadiazol-5-amine derivatives, with particular emphasis on the efficient incorporation of the tetrahydro-2H-thiopyran-4-yl group. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that improves yield and purity, addressing previous challenges in scalability. The method leverages microwave-assisted synthesis to reduce reaction times and enhance selectivity, making it more feasible for industrial-scale production. This advancement is critical for further pharmacological evaluation and potential commercialization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)- exhibits potent inhibitory effects against a range of enzymes, including kinases and proteases implicated in inflammatory and oncogenic pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its selective inhibition of JAK3 kinase, a target for autoimmune diseases, with an IC50 value of 0.8 µM. These findings suggest its potential as a lead compound for developing JAK3 inhibitors, which could offer new treatment options for conditions like rheumatoid arthritis and psoriasis.

Further investigations into the compound's mechanism of action have revealed its ability to modulate oxidative stress pathways. A 2023 preprint on ChemRxiv described its role as a reactive oxygen species (ROS) scavenger in neuronal cells, highlighting neuroprotective properties in models of Parkinson’s disease. This dual functionality—enzyme inhibition and ROS scavenging—positions it as a multifunctional agent, which is increasingly desirable in the design of drugs for complex diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)-. Early ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies indicate moderate bioavailability and a need for structural modifications to reduce hepatic clearance. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with a focus on prodrug strategies and formulation technologies to enhance delivery.

In conclusion, 1,2,4-Thiadiazol-5-amine, 3-(tetrahydro-2H-thiopyran-4-yl)- (CAS: 1997583-17-1) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its diverse biological activities and recent synthetic advancements underscore its potential as a scaffold for next-generation therapeutics. Future research should prioritize in vivo validation and translational studies to bridge the gap between bench and bedside.